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This document provides a comprehensive overview of the application of phenothiazine
derivatives as sensitizers in dye-sensitized solar cells (DSSCs). It includes detailed protocols
for the synthesis of phenothiazine-based dyes, the fabrication of DSSC devices, and their

characterization.

Introduction to Phenothiazine Dyes in DSSCs

Phenothiazine and its derivatives have emerged as a promising class of organic dyes for
DSSCs due to their potent electron-donating capabilities and unique molecular structure.[1][2]
The electron-rich nitrogen and sulfur atoms within the phenothiazine core contribute to its
strong donor character, which is often superior to other commonly used donor moieties like
triphenylamine, carbazole, and tetrahydroquinoline.[1][2][3]

A key structural feature of phenothiazine is its non-planar, butterfly-like conformation. This
three-dimensional shape effectively suppresses the formation of molecular aggregates and
excimers when the dyes are adsorbed onto the semiconductor surface, a common issue that
can limit the efficiency of DSSCs.[1][2] The phenothiazine scaffold can be readily
functionalized at the N-10, C-3, and C-7 positions, allowing for the fine-tuning of the dye's
photophysical and electrochemical properties. This tunability has enabled the development of
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phenothiazine-based dyes with high power conversion efficiencies (PCEs), in some cases
even surpassing the performance of the standard ruthenium-based sensitizer, N719.[1][2]

The general architecture of phenothiazine-based dyes for DSSCs typically follows a donor-Tt-
acceptor (D-1t-A) design. In this framework, the phenothiazine unit serves as the electron
donor (D), linked via a conjugated 1t-spacer to an electron acceptor (A) which also acts as an
anchoring group to the TiO2 surface. This molecular arrangement facilitates efficient
intramolecular charge transfer (ICT) upon light absorption, a crucial step for successful electron
injection into the semiconductor's conduction band.

Data Presentation: Performance of Phenothiazine-
Based Dyes

The following tables summarize the photovoltaic performance of various phenothiazine
derivatives in dye-sensitized solar cells.

Table 1: Photovoltaic Parameters of Selected Phenothiazine Dyes
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Jsc
Dye ID Voc (V) FF PCE (%) Reference

(mA/cm?)
PTZ-1 12.98 0.713 0.666 6.17 [4]
PTZ-2 14.87 0.78 0.67 7.71 [5]
PTZ-3 17.96 0.700 - 6.22 [5]
SR1 11.96 0.597 0.592 4.22 [6]
SR6 + N-719
(Co- 21.63 - - 9.77 [6]
sensitization)
D-A-1t-A (PZ-

- - - 6.35 [7118]
4)
PETA - - - 2.50 [3]
POTA

o - - - 6.37 [3]

(optimized)
PTZ-3 (D-Tt-

- 0.710 - 5.35 [4][9]
A)
PTZ-5 (D-A-

- 0.640 - 4.43 [41[°]
TT-A)

Table 2: Influence of Anchoring Group on Photovoltaic Performance

Anchorin  Jsc Referenc
Dye Voc (V) FF PCE (%)
g Group (mAicm?)
Dye with
Cyanoacryl
Cyanoacryl ] 14.42 0.69 0.63 6.22 [5]
) ) ic Acid
ic Acid
Dye with
1H-
Tetrazole- up to 6.37
) tetrazole-5- - - - o [3]
5-acrylic ] ] (optimized)
) acrylic acid
Acid
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Experimental Protocols
Protocol 1: Synthesis of a Representative Phenothiazine
Dye

This protocol describes the synthesis of a D-11-A phenothiazine dye via Knoevenagel
condensation.

Materials:

10-alkyl-10H-phenothiazine-3-carbaldehyde

Cyanoacetic acid

Piperidine

Acetonitrile (anhydrous)

Dichloromethane

Hexane

Silica gel for column chromatography
Procedure:

o Dissolve 10-alkyl-10H-phenothiazine-3-carbaldehyde (1 equivalent) and cyanoacetic acid
(1.5 equivalents) in anhydrous acetonitrile in a round-bottom flask equipped with a reflux
condenser.

e Add a catalytic amount of piperidine (approximately 0.1 equivalents) to the reaction mixture.

o Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

* Remove the solvent under reduced pressure using a rotary evaporator.
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 Purify the crude product by column chromatography on silica gel using a
dichloromethane/hexane gradient as the eluent.

» Collect the fractions containing the desired product and evaporate the solvent to yield the
purified phenothiazine dye as a solid.

e Characterize the final product using *H NMR, 3C NMR, and mass spectrometry.

Protocol 2: Fabrication of a Dye-Sensitized Solar Cell

Materials:

Fluorine-doped tin oxide (FTO) coated glass substrates

 Titanium dioxide (TiOz2) paste (e.g., P25)

o Phenothiazine dye solution (0.3-0.5 mM in a 1:1 v/v mixture of acetonitrile and tert-butanol)
e Chenodeoxycholic acid (CDCA) as a co-adsorbent

o lodide-based electrolyte (e.g., 0.05 M Iz, 0.1 M Lil, 0.6 M BMII, 0.5 M TBP in acetonitrile)

» Platinized FTO counter electrode

o Thermoplastic sealant (e.g., Surlyn)

Procedure:

e Preparation of the TiO2 Photoanode:

o Clean the FTO glass substrates by sonicating sequentially in detergent, deionized water,
acetone, and isopropanol.

o Apply a layer of TiOz paste onto the conductive side of the FTO glass using the doctor-
blade technique to achieve a desired thickness.

o Sinter the TiOz film in a furnace by gradually increasing the temperature to 450-500°C and
maintaining that temperature for 30 minutes.
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o Allow the photoanode to cool to room temperature.

e Dye Sensitization:
o Prepare the dye solution containing the phenothiazine dye and CDCA (1:1 molar ratio).

o Immerse the TiO2 photoanode in the dye solution and keep it in a dark, sealed container
for 12-24 hours.

o After sensitization, rinse the photoanode with the solvent used for the dye solution to
remove excess, unbound dye molecules, and then dry it.

¢ Assembly of the DSSC:
o Place a thermoplastic sealant frame on the dye-sensitized photoanode.
o Position the platinized counter electrode on top of the sealant.

o Heat the assembly on a hot plate at approximately 100-120°C to seal the two electrodes
together, leaving a small opening for electrolyte injection.

» Electrolyte Injection:

o Introduce the iodide-based electrolyte into the cell through the opening via vacuum
backfilling or capillary action.

o Seal the opening completely with a small piece of the sealant and a coverslip.

Protocol 3: Characterization of the DSSC

1. Current-Voltage (J-V) Measurements:

e Use a solar simulator with a light intensity of 12100 mW/cmz2 (AM 1.5G) to illuminate the
fabricated DSSC.

o Measure the current density and voltage using a source meter.

e From the J-V curve, determine the short-circuit current density (Jsc), open-circuit voltage
(Voc), fill factor (FF), and power conversion efficiency (PCE).
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2. Incident Photon-to-Current Conversion Efficiency (IPCE) Measurement:

e Use a setup consisting of a light source, a monochromator, and a potentiostat.
e llluminate the DSSC with monochromatic light of varying wavelengths.

o Measure the resulting photocurrent at each wavelength.

e Calculate the IPCE as the ratio of the number of collected electrons to the number of incident

photons.
3. Electrochemical Impedance Spectroscopy (EIS):
» Use a potentiostat with a frequency response analyzer.

o Apply a small AC voltage perturbation to the DSSC under illumination at a constant DC bias

(usually the Voc).
o Measure the impedance response over a range of frequencies.

e Analyze the resulting Nyquist or Bode plots to investigate the charge transfer processes and

recombination kinetics within the cell.

Visualizations
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Caption: Working principle of a phenothiazine-based dye-sensitized solar cell.
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Caption: Molecular design strategy of a D-1t-A phenothiazine dye.
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Caption: Experimental workflow for DSSC fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Phenothiazine-based dyes for efficient dye-sensitized solar cells - Journal of Materials
Chemistry C (RSC Publishing) [pubs.rsc.org]

o 3. DSSCs Sensitized with Phenothiazine Derivatives Containing 1H-Tetrazole-5-acrylic Acid
as an Anchoring Unit - PMC [pmc.ncbi.nlm.nih.gov]

e 4. pubs.acs.org [pubs.acs.org]

e 5. Investigations of New Phenothiazine-Based Compounds for Dye-Sensitized Solar Cells
with Theoretical Insight - PMC [pmc.ncbi.nlm.nih.gov]

» 6. [PDF] Novel phenothiazine-based sensitizers for high-performance dye-sensitized solar
cells: enhanced photovoltaic properties through strategic Co-sensitization with N719 |
Semantic Scholar [semanticscholar.org]

o 7.researchgate.net [researchgate.net]

» 8. [PDF] Molecular engineering of new phenothiazine-based D—A-11—A dyes for dye-
sensitized solar cells | Semantic Scholar [semanticscholar.org]

e 9. Comparative Studies on the Structure—Performance Relationships of Phenothiazine-
Based Organic Dyes for Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application of Phenothiazine Derivatives in Dye-
Sensitized Solar Cells: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1677639#application-of-phenothiazine-
derivatives-in-dye-sensitized-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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